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Compound of Interest

Compound Name: 3-Chloro-6-methylpicolinonitrile

CAS No.: 894074-81-8

Cat. No.: B1425211

Get Quote

CAS Registry Number: 894074-81-8 Chemical Family: Chlorinated Pyridine Carbonitriles

Executive Summary & Chemical Identity
3-Chloro-6-methylpicolinonitrile (also known as 3-Chloro-6-methyl-2-pyridinecarbonitrile) is a

halogenated heterocyclic building block.[1][2][3][4][5] Its structural features—an electron-

deficient pyridine ring substituted with a nitrile group, a chlorine atom, and a methyl group—

confer specific reactivity and toxicity profiles. It is primarily utilized as a scaffold for synthesizing

bioactive molecules, including pyridine-based herbicides and kinase inhibitors.
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Property Specification

CAS Number 894074-81-8

Molecular Formula C₇H₅ClN₂

Molecular Weight 152.58 g/mol

Physical State Solid (typically off-white to beige powder)

Solubility
Soluble in organic solvents (DCM, Ethyl Acetate,

DMSO); sparingly soluble in water.[6]

Reactivity
Sensitive to strong oxidizers; nitrile group

hydrolyzes in strong acid/base.

Hazard Identification & Toxicology
While specific LD50 data for this exact isomer is often proprietary, safety protocols must be

derived via Read-Across Methodology using structural analogs (e.g., 6-Chloro-3-

pyridinecarbonitrile and 3,6-Dichloropicolinic acid).

Core Hazards (GHS Classification Basis)
Acute Toxicity (Oral/Dermal/Inhalation): Category 4.[7] Harmful if swallowed, in contact with

skin, or inhaled.[8] The pyridine ring facilitates transdermal absorption.

Skin & Eye Irritation: Category 2/2A. Causes skin irritation and serious eye irritation.[7] Dust

is a potent lacrymator and respiratory irritant (STOT SE 3).

Thermal Decomposition Risks: In a fire event, this compound decomposes to release

Hydrogen Chloride (HCl), Nitrogen Oxides (NOx), and potentially Hydrogen Cyanide (HCN)

due to the nitrile moiety.

Critical Mechanism: Metabolic Activation
Pyridine derivatives can undergo metabolic activation via P450 enzymes, potentially forming

reactive N-oxide intermediates. Although not confirmed as a mutagen for this specific CAS,

researchers should treat it as a suspected genotoxin until proven otherwise, utilizing full

containment.
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Engineering Controls & Personal Protective
Equipment (PPE)
The hierarchy of controls dictates that engineering solutions (ventilation) take precedence over

PPE.

Primary Engineering Control
Solid Handling: All weighing and transfer of solids must occur inside a certified chemical

fume hood or a powder containment enclosure (face velocity > 0.5 m/s).

Reaction Setup: Closed systems are required. Vent lines from reaction vessels should be

scrubbed (e.g., dilute NaOH scrubber) if acid gases are generated during downstream

processing.

PPE Decision Logic
The following diagram outlines the decision process for selecting appropriate PPE based on

the scale of operation.

Glove Permeation Note

Operation Scale & State

< 1g (Solid/Solution) > 1g or Dust Generation

Standard PPE:
- Nitrile Gloves (Double)

- Lab Coat
- Safety Glasses

Low Risk

Enhanced PPE:
- Butyl Rubber/Silver Shield Gloves

- Tyvek Sleeves/Suit
- Chemical Goggles

- N95/P100 Respirator (if outside hood)

High Risk

Chlorinated pyridines can permeate
standard nitrile. Change gloves

every 15 mins or immediately upon splash.
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Figure 1: PPE Selection Logic based on operational scale. Note the specific requirement for

glove permeation awareness.

Operational Protocols
A. Receiving and Storage[4][10]

Inspection: Upon receipt, inspect the bottle for crystalline buildup on the cap, which indicates

sublimation or degradation.

Storage: Store in a cool, dry place (2–8°C recommended for long-term stability) under an

inert atmosphere (Argon/Nitrogen) to prevent hydrolysis of the nitrile group. Segregate from

strong oxidizers and mineral acids.

B. Safe Weighing & Transfer Workflow
Handling the solid powder presents the highest risk of inhalation exposure.

1. Preparation

2. Transfer

Place balance inside
Fume Hood

3. Decontamination

Use anti-static gun
to reduce dust

Wipe exterior of
container with DCM

Click to download full resolution via product page

Figure 2: Solid handling workflow designed to minimize particulate exposure.

Detailed Protocol:

Preparation: Clear the fume hood. Place a disposable absorbent mat (benchkote) on the

surface.

Weighing: Do not use a spatula that has been used for strong acids. Use a disposable anti-

static weighing boat.
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Transfer: Dissolve the solid immediately in the reaction solvent (e.g., DCM or Ethyl Acetate)

before removing it from the hood. Handling the compound in solution significantly reduces

inhalation risk.

C. Reaction Safety (Chemical Compatibility)
Hydrolysis Risk: Avoid prolonged exposure to strong aqueous acids or bases at elevated

temperatures unless hydrolysis is the intended reaction (converting -CN to -COOH). This

releases ammonia or, under reductive conditions, potentially toxic amines.

Nucleophilic Substitution: The chlorine at the 3-position is activated. Care must be taken

when adding strong nucleophiles (amines, thiols) as exotherms may occur.

Emergency Response
Spill Management

Evacuate: If a powder spill >5g occurs outside a hood, evacuate the immediate area to allow

dust to settle.

PPE: Don specific PPE (Double nitrile gloves, N95 respirator, Goggles).

Containment: Do not dry sweep. Cover the spill with a wet absorbent pad (soaked in a

compatible solvent like heptane or water) to suppress dust.

Cleanup: Scoop the wet material into a hazardous waste container labeled "Toxic Organic

Solid." Clean the surface with a soap/water solution followed by an alcohol wipe.

First Aid Measures
Eye Contact: Rinse immediately with water for 15 minutes. The nitrile group makes this an

irritant; speed is critical to prevent corneal damage.

Skin Contact: Wash with soap and water.[9] Do not use ethanol immediately on the skin, as it

may enhance transdermal absorption of the pyridine derivative.

Inhalation: Move to fresh air. If breathing is difficult, oxygen should be administered by

trained personnel.
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Waste Disposal
Segregation: Dispose of as Halogenated Organic Waste.

Labeling: Clearly label waste containers with "Contains Cyanides/Nitriles" if the pH of the

waste stream is acidic, to warn downstream handlers of potential HCN evolution risks.

Destruction: Incineration is the preferred method of disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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